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Compound of Interest

Compound Name: Galactonolactone

Cat. No.: B1212098

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with galactonolactone. This resource provides comprehensive
troubleshooting guides and frequently asked questions (FAQs) to address challenges related to
galactonolactone degradation during sample preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What is galactonolactone and why is it prone to degradation?

Galactonolactone is a cyclic ester (lactone) of galactonic acid. Like other lactones, it is
susceptible to hydrolysis, a chemical reaction where the ring structure is opened by reaction
with water to form the corresponding hydroxy acid (in this case, galactonic acid).[1] This
equilibrium is significantly influenced by pH and temperature.[1]

Q2: What is the primary degradation pathway for galactonolactone?

The primary degradation pathway for galactonolactone is pH-dependent hydrolysis. In neutral
to alkaline conditions, the lactone ring is readily opened to form galactonate. Conversely, acidic
conditions favor the closed-ring lactone form.[1] Elevated temperatures can accelerate this
hydrolysis at any pH.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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